3-(Benzyloxy)-5-methoxyaniline
Overview
Description
3-(Benzyloxy)-5-methoxyaniline, also known as BMA, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is a derivative of aniline and has a benzyl group attached to it, which makes it a versatile molecule for various chemical reactions. In
Scientific Research Applications
- Fluorinated Heterocycles : 3-(Benzyloxy)-5-methoxyaniline belongs to a class of fluorinated heterocycles. These compounds have been investigated for their anticancer potential. Some fluorinated heterocycles serve as lead structures for drug design, with activities comparable to or even surpassing reference drugs. Importantly, they exhibit reduced cytotoxicity in non-cancerous cell lines .
- Peptide Synthesis : The compound’s structure suggests potential proteolytic enzyme inhibition. Specifically, serine or cysteine proteases can be targeted for kinetically controlled peptide synthesis .
- Nature-Inspired Surface Structures : Researchers have used similar compounds to create porous surfaces. For instance, poly(pentafluorophenyl acrylate) films undergo surface modification. By incorporating antimicrobial agents, these coatings can inhibit microbial growth .
Anticancer Research
Proteolytic Enzyme Inhibition
Surface Modification and Antimicrobial Coatings
Mechanism of Action
Mode of Action
It’s known that benzylic compounds can undergo various reactions, including oxidation and reduction . The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring .
Biochemical Pathways
Benzylic compounds are known to participate in various biochemical reactions, including suzuki–miyaura (sm) cross-coupling . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .
Result of Action
Similar compounds have been shown to activate certain receptors, leading to changes in cellular function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-(Benzyloxy)-5-methoxyaniline. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s reactivity and stability .
properties
IUPAC Name |
3-methoxy-5-phenylmethoxyaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-16-13-7-12(15)8-14(9-13)17-10-11-5-3-2-4-6-11/h2-9H,10,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONJHBQZGFOKBLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)N)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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